Cas no 890624-89-2 (5-Butyl-1H-pyrazole-3-carboxylic Acid)

5-Butyl-1H-pyrazole-3-carboxylic Acid structure
890624-89-2 structure
Product Name:5-Butyl-1H-pyrazole-3-carboxylic Acid
CAS No:890624-89-2
MF:C8H12N2O2
MW:168.193081855774
CID:1072058
PubChem ID:6485181
Update Time:2025-09-18

5-Butyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Butyl-2H-pyrazole-3-carboxylic acid
    • 3-butyl-1H-Pyrazole-5-carboxylic acid
    • ZJTXSGLJNBAMJS-UHFFFAOYSA-N
    • SCHEMBL1527555
    • C16739
    • 5-butyl-1H-pyrazol-3-carboxylic acid
    • P8A
    • LUF6283;LUF-6283
    • CHEMBL428730
    • 5-butyl-1~{H}-pyrazole-3-carboxylic acid
    • 890624-89-2
    • BDBM50220842
    • 3-butyl-1H-pyrazole-5-carboxylicacid
    • 1H-Pyrazole-3-carboxylic acid, 5-butyl-
    • EN300-237993
    • F3250-0691
    • LUF6283
    • GTPL1591
    • DTXSID501288719
    • 5-Butyl-1H-pyrazole-3-carboxylic acid
    • Q27073972
    • LUF6283, >=95% (HPLC)
    • AKOS000301963
    • AKOS024458395
    • VS-09994
    • LUF 6283
    • HY-100976
    • 92933-48-7
    • BBL030719
    • DB-315281
    • STL257894
    • 5-Butyl-1H-pyrazole-3-carboxylic Acid
    • Inchi: 1S/C8H12N2O2/c1-2-3-4-6-5-7(8(11)12)10-9-6/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
    • InChI Key: ZJTXSGLJNBAMJS-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(CCCC)NN=1)=O

Computed Properties

  • Exact Mass: 168.09
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 1.8

5-Butyl-1H-pyrazole-3-carboxylic Acid Security Information

5-Butyl-1H-pyrazole-3-carboxylic Acid Pricemore >>

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